Cas no 1296201-68-7 (Ethyl 7-Chloroimidazo1,2-APyridine-3-Carboxylate)

• Product Name: Ethyl 7-Chloroimidazo1,2-APyridine-3-Carboxylate
• CAS No: 1296201-68-7
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD22200342
• CID: 1224790
• PubChem ID: 67107280
• Update Time: 2025-04-20

Ethyl 7-Chloroimidazo1,2-APyridine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloroimidazo[1,2-a]pyridine-3-carboxylate
• 1296201-68-7
• CL3553
• Ethyl 7-Chloroimidazo[1 pound not2-a]pyridine-3-carboxylate
• SCHEMBL1647562
• Ethyl7-Chloroimidazo[1,2-a]pyridine-3-carboxylate
• DTXSID70736440
• AS-45975
• SY028328
• MFCD22200342
• PRZDNEWTCXZFFJ-UHFFFAOYSA-N
• WBC20168
• DB-243547
• AKOS025404323
• CS-0151701
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 7-chloro-, ethyl ester
• Ethyl 7-Chloroimidazo1,2-APyridine-3-Carboxylate

• MDL： MFCD22200342
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)8-6-12-9-5-7(11)3-4-13(8)9/h3-6H,2H2,1H3
• InChI Key： PRZDNEWTCXZFFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=NC=C2C(=O)OCC

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),